molecular formula C9H6BrNO3 B1387711 3-Bromo-5-cyano-4-methoxybenzoic acid CAS No. 1092308-53-6

3-Bromo-5-cyano-4-methoxybenzoic acid

Cat. No. B1387711
M. Wt: 256.05 g/mol
InChI Key: CWPQSCVDMMVJFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-5-cyano-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C9H6BrNO3 and its molecular weight is 256.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-5-cyano-4-methoxybenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-5-cyano-4-methoxybenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1092308-53-6

Product Name

3-Bromo-5-cyano-4-methoxybenzoic acid

Molecular Formula

C9H6BrNO3

Molecular Weight

256.05 g/mol

IUPAC Name

3-bromo-5-cyano-4-methoxybenzoic acid

InChI

InChI=1S/C9H6BrNO3/c1-14-8-6(4-11)2-5(9(12)13)3-7(8)10/h2-3H,1H3,(H,12,13)

InChI Key

CWPQSCVDMMVJFA-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1Br)C(=O)O)C#N

Canonical SMILES

COC1=C(C=C(C=C1Br)C(=O)O)C#N

Origin of Product

United States

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